Cas no 5330-70-1 (Pyruvate phenylhydrazone)
Pyruvate phenylhydrazone structure
Product Name:Pyruvate phenylhydrazone
CAS No:5330-70-1
MF:C9H10N2O2
MW:178.187901973724
CID:378561
PubChem ID:5354181
Update Time:2025-04-19
Pyruvate phenylhydrazone Chemical and Physical Properties
Names and Identifiers
-
- Pyruvate phenylhydrazone
- PYRUVIC ACID, PHENYLHYDRAZONE
- 2-phenylhydrazono-propionic acid
- 2-Phenylhydrazono-propionsaeure
- Brenztraubensaeurephenylhydrazon
- Brenztraubensaeure-phenylhydrazon
- Nsc 2513
- piruvic acid phenylhydrazone
- Propanoic acid, 2-(phenylhydrazono)-
- (2E)-2-(phenylhydrazinylidene)propanoic acid
- 5330-70-1
- (2E)-2-(2-PHENYLHYDRAZIN-1-YLIDENE)PROPANOIC ACID
- 2-[(E)-2-Phenylhydrazono]propanoic acid
- (2E)-2-(phenyl-hydrazinylidene)-propionic acid
- AKOS000491144
- (2E)-2-(phenylhydrazono)propanoic acid
- CHEMBL4648395
-
- Inchi: 1S/C9H10N2O2/c1-7(9(12)13)10-11-8-5-3-2-4-6-8/h2-6,11H,1H3,(H,12,13)/b10-7+
- InChI Key: CSTSUTMIORLRIN-JXMROGBWSA-N
- SMILES: OC(/C(/C)=N/NC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 178.0743
- Monoisotopic Mass: 178.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.7A^2
- XLogP3: 2.4
Experimental Properties
- Density: 1.17
- Boiling Point: 327°C at 760 mmHg
- Flash Point: 151.6°C
- Refractive Index: 1.559
- PSA: 61.69
- LogP: 1.63200
Pyruvate phenylhydrazone Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
5330-70-1 (Pyruvate phenylhydrazone) Related Products
- 40885-82-3(2-(2-Phenylhydrazono)malonic acid)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk